Cas no 1806289-28-0 (3-(Bromomethyl)-4-methylphenylpropanal)

• Product Name: 3-(Bromomethyl)-4-methylphenylpropanal
• CAS No: 1806289-28-0
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4961481
• Update Time: 2025-10-30

3-(Bromomethyl)-4-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methylphenylpropanal

• Inchi： 1S/C11H13BrO/c1-8-3-4-10(9(2)7-13)5-11(8)6-12/h3-5,7,9H,6H2,1-2H3
• InChI Key： GLAVMMCEZVTDHE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)C=CC(=C1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 3-(Bromomethyl)-4-methylphenylpropanal

Professional Introduction to 3-(Bromomethyl)-4-methylphenylpropanal (CAS No. 1806289-28-0)

3-(Bromomethyl)-4-methylphenylpropanal, with the chemical identifier CAS No. 1806289-28-0, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a bromomethyl group and a phenyl ring substituent, makes it particularly useful in constructing complex chemical entities.

The bromomethyl functional group attached to the propanal backbone provides a reactive site for further functionalization, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This reactivity is highly advantageous in medicinal chemistry, where the construction of intricate molecular architectures is often required to achieve desired pharmacological properties. The presence of the 4-methylphenyl group introduces steric and electronic effects that can influence the overall reactivity and binding affinity of the compound, making it a versatile building block for drug discovery efforts.

In recent years, the demand for novel synthetic strategies to develop pharmaceutical agents has led to an increased interest in compounds like 3-(Bromomethyl)-4-methylphenylpropanal. Researchers have leveraged its reactivity to explore new pathways for the synthesis of heterocyclic compounds, which are known to exhibit a wide range of biological activities. For instance, studies have demonstrated its utility in constructing indole derivatives, which are prominent scaffolds in many therapeutic agents. The ability to introduce diverse substituents at strategic positions within these heterocycles often hinges on the availability of suitable intermediates like this one.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in the development of small molecule inhibitors. By modifying the structure of 3-(Bromomethyl)-4-methylphenylpropanal, researchers can generate libraries of compounds that can be screened for their ability to modulate specific biological targets. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization. The flexibility offered by the bromomethyl group allows for easy incorporation of various functional groups, thereby enhancing the diversity of the compound collection.

Advances in computational chemistry have further enhanced the utility of 3-(Bromomethyl)-4-methylphenylpropanal in drug discovery. Molecular modeling studies have been employed to predict how modifications to this compound might affect its binding affinity to biological targets. These studies often involve simulating interactions between the compound and proteins or enzymes of interest, providing insights into potential drug candidates before experimental synthesis is undertaken. This approach has accelerated the drug development process by allowing researchers to prioritize promising candidates based on computational data.

The role of 3-(Bromomethyl)-4-methylphenylpropanal extends beyond its use as an intermediate in organic synthesis. It has also been explored as a precursor in the preparation of functional materials, including polymers and liquid crystals. The unique combination of structural features makes it suitable for applications where precise control over molecular architecture is essential. For example, researchers have investigated its use in creating cross-linked polymers with tailored properties, which could find applications in coatings or adhesives.

In conclusion, 3-(Bromomethyl)-4-methylphenylpropanal (CAS No. 1806289-28-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its reactivity and structural features make it an invaluable tool for synthetic chemists and researchers working on drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative solutions across multiple scientific disciplines.